Cas no 2228708-92-5 (tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-methoxyphenylcarbamate
• CAS No: 2228708-92-5
• MF: C₁₆H₂₂N₄O₃
• MW: 318.370883464813
• CID: 6093621
• PubChem ID: 165524349
• Update Time: 2025-06-15

tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-methoxyphenylcarbamate
• 2228708-92-5
• EN300-1900484
• tert-butyl N-[4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-methoxyphenyl]carbamate

• Inchi： 1S/C16H22N4O3/c1-16(2,3)23-15(21)18-10-6-7-11(13(8-10)22-5)12-9-14(17)20(4)19-12/h6-9H,17H2,1-5H3,(H,18,21)
• InChI Key： SRBMZQQXTQBIHM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)OC)C1C=C(N)N(C)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 318.16919058g/mol
• Monoisotopic Mass: 318.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.4Ų

Additional information on tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-methoxyphenylcarbamate

Comprehensive Overview of tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-methoxyphenylcarbamate (CAS No. 2228708-92-5)

The compound tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-methoxyphenylcarbamate (CAS No. 2228708-92-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl carbamate group and the 5-amino-1-methyl-1H-pyrazole moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-methoxyphenylcarbamate has surged due to their versatility in medicinal chemistry. The pyrazole ring, a key component of this molecule, is known for its role in enhancing pharmacokinetic properties. This aligns with the growing trend of optimizing drug candidates for better bioavailability and target specificity. Additionally, the methoxyphenyl group contributes to the compound's stability, making it a reliable building block for complex syntheses.

The synthesis of CAS No. 2228708-92-5 involves multi-step organic reactions, often starting from commercially available precursors. One common approach includes the coupling of 3-methoxy-4-aminophenyl derivatives with 1-methyl-5-amino-1H-pyrazole, followed by protection with a tert-butyloxycarbonyl (Boc) group. This methodology is favored for its high yield and scalability, which are critical for industrial applications. Researchers are also exploring greener alternatives, such as catalytic methods, to reduce environmental impact—a topic highly relevant in today's sustainability-focused landscape.

From a pharmacological perspective, tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-methoxyphenylcarbamate has shown promise in preliminary studies. Its amino pyrazole core is structurally similar to motifs found in kinase inhibitors, which are widely used in oncology. This has led to speculation about its potential in cancer therapeutics, a field where novel compounds are urgently needed to address drug resistance. Furthermore, the Boc-protected amine functionality allows for further derivatization, enabling the creation of diverse compound libraries for high-throughput screening.

In agrochemical applications, the compound's pyrazole and methoxyphenyl groups are associated with herbicidal and fungicidal activity. This has sparked interest in its use as a precursor for developing next-generation crop protection agents. With the global push toward sustainable agriculture, researchers are investigating how such compounds can be tailored to minimize ecological harm while maintaining efficacy—a balance that is increasingly demanded by regulators and consumers alike.

The analytical characterization of CAS No. 2228708-92-5 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and structural integrity, which are essential for its intended applications. Recent advancements in analytical technology, such as high-resolution mass spectrometry (HRMS), have further improved the accuracy of these assessments, ensuring compliance with stringent industry standards.

As the scientific community continues to explore the potential of tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-methoxyphenylcarbamate, its role in both pharmaceutical and agrochemical innovation becomes increasingly evident. The compound's adaptability and functional groups make it a cornerstone in the design of new molecules aimed at addressing some of today's most pressing challenges, from drug discovery to sustainable farming. Future research will likely focus on optimizing its synthesis and expanding its applications, solidifying its place in the toolkit of modern chemists.